7-Hydroxy-3,3-dimethyl-3,4-dihydronaphthalen-1(2H)-one

• Molecular Formula: C12H14O2
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 7-hydroxy-3,3-dimethyl-2,4-dihydronaphthalen-1-one
• InChI: InChI=1S/C12H14O2/c1-12(2)6-8-3-4-9(13)5-10(8)11(14)7-12/h3-5,13H,6-7H2,1-2H3
• InChI Key: JMDHGKGBARLZMO-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C=C(C=C2)O)C(=O)C1)C

Description

7-Hydroxy-3,3-dimethyl-3,4-dihydronaphthalen-1(2H)-one is a useful research compound. Its molecular formula is C12H14O2 and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-Methoxy-3,3-dimethyl-3,4-dihydronaphthalen-1(2H)-one (2.25 g, 11.0 mmol)was dissolved in 30 ml CH2Cl2 and cooled to −78° C. Boron tribromide (25.000 ml, 25.0 mmol) was added and the reaction was stirred for 6 h. The temperature was elevated to 0° C. during this time. The mixture was pored into ice and extracted 3×EtOAc (300 ml each). The combined organic extracts were dried over MgSO4 and evaporated. Glass col. Chrom. gave 7-hydroxy-3,3-dimethyl-3,4-dihydronaphthalen-1(2H)-one as a yellow solid. MS m/z: 191.1 (M+1).